Cas no 1782805-91-7 (4-Bromo-2-chloro-5-methyl-1,3-thiazole)

• Product Name: 4-Bromo-2-chloro-5-methyl-1,3-thiazole
• CAS No: 1782805-91-7
• MF: C₄H₃BrClNS
• MW: 212.495317697525
• CID: 4613839
• Update Time: 2025-11-02

4-Bromo-2-chloro-5-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-methyl-1,3-thiazole

• Inchi： 1S/C4H3BrClNS/c1-2-3(5)7-4(6)8-2/h1H3
• InChI Key： DSKUKMXPAFPPJI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.1
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1

Additional information on 4-Bromo-2-chloro-5-methyl-1,3-thiazole

4-Bromo-2-chloro-5-methyl-1,3-thiazole (CAS No. 1782805-91-7): Properties, Applications, and Market Insights

4-Bromo-2-chloro-5-methyl-1,3-thiazole (CAS No. 1782805-91-7) is a halogenated thiazole derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, serves as a versatile building block in organic synthesis. The presence of both bromine and chlorine substituents on the thiazole ring enhances its reactivity, making it a valuable intermediate for various chemical transformations.

The growing interest in heterocyclic compounds like 4-Bromo-2-chloro-5-methyl-1,3-thiazole is driven by their wide-ranging applications. Researchers and industries are increasingly exploring its potential in drug discovery, where thiazole derivatives are known for their biological activities. Additionally, its role in the development of advanced materials and specialty chemicals has made it a subject of extensive study.

One of the key reasons behind the popularity of 4-Bromo-2-chloro-5-methyl-1,3-thiazole is its compatibility with modern synthetic methodologies. The compound can undergo various reactions, including cross-coupling, nucleophilic substitution, and cyclization, to yield more complex structures. This adaptability makes it a preferred choice for chemists working on innovative solutions in medicinal chemistry and material science.

In the pharmaceutical sector, thiazole-based compounds are often investigated for their potential therapeutic properties. 4-Bromo-2-chloro-5-methyl-1,3-thiazole serves as a precursor for molecules with antimicrobial, anti-inflammatory, and anticancer activities. Its structural features allow for the design of targeted therapies, aligning with the current trend toward personalized medicine.

The agrochemical industry also benefits from the use of 4-Bromo-2-chloro-5-methyl-1,3-thiazole. Its derivatives are employed in the synthesis of pesticides and herbicides, contributing to improved crop protection strategies. With the global emphasis on sustainable agriculture, the demand for efficient and environmentally friendly agrochemicals has risen, further highlighting the importance of this compound.

From a market perspective, the demand for 4-Bromo-2-chloro-5-methyl-1,3-thiazole is expected to grow steadily. The compound's applications in high-value industries, coupled with advancements in synthetic chemistry, position it as a critical component in research and development. Suppliers and manufacturers are focusing on optimizing production processes to meet the increasing requirements of academic and industrial clients.

Recent trends in chemical research emphasize the exploration of halogenated thiazoles for their unique electronic and steric properties. 4-Bromo-2-chloro-5-methyl-1,3-thiazole is no exception, as its molecular framework offers opportunities for innovation in catalysis and material design. These developments align with the broader scientific community's goal of discovering novel functional materials.

For researchers and professionals seeking reliable information on 4-Bromo-2-chloro-5-methyl-1,3-thiazole, understanding its physicochemical properties is essential. The compound exhibits stability under standard conditions, making it suitable for various experimental setups. Its solubility profile and reactivity patterns are well-documented, facilitating its use in diverse applications.

In conclusion, 4-Bromo-2-chloro-5-methyl-1,3-thiazole (CAS No. 1782805-91-7) stands out as a multifaceted compound with significant potential across multiple industries. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new applications, this thiazole derivative is poised to remain a key player in scientific and industrial advancements.